molecular formula C19H22FN5O3 B2419958 N-cyclohexyl-2-(8-(4-fluorophenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide CAS No. 941887-88-3

N-cyclohexyl-2-(8-(4-fluorophenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide

Cat. No. B2419958
CAS RN: 941887-88-3
M. Wt: 387.415
InChI Key: ZBRWVFTZBKQZPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-cyclohexyl-2-(8-(4-fluorophenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide is a useful research compound. Its molecular formula is C19H22FN5O3 and its molecular weight is 387.415. The purity is usually 95%.
BenchChem offers high-quality N-cyclohexyl-2-(8-(4-fluorophenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclohexyl-2-(8-(4-fluorophenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

  • Berest et al. (2011) discovered that certain compounds in this chemical class, particularly compound 4.10, exhibited significant anticancer activity, especially against non-small cell lung and CNS cancer cell lines (Berest et al., 2011).
  • Sztanke et al. (2007) identified compounds with potent antitumor activity. Compound 19, for instance, was highly effective against LS180 cancer cells and showed potential for DNA strand breakage in cancer cell lines (Sztanke et al., 2007).
  • Akbarzadeh et al. (2015) synthesized derivatives that showed cytotoxic activity against various cancer cell lines, with specific derivatives being more effective against HL60 and MCF-7 cells (Akbarzadeh et al., 2015).

Antimicrobial and Antibacterial Activity

  • Soliman et al. (2020) synthesized a series of compounds, including those with the pyrazolo[5,1-c][1,2,4]triazine moiety, that exhibited potent toxic effects against the cotton leafworm, Spodoptera littoralis (Soliman et al., 2020).
  • Bondock et al. (2008) created compounds that were evaluated for their antimicrobial properties (Bondock et al., 2008).

Other Applications

  • Holla et al. (2003) discussed the use of fluorine-containing compounds in the synthesis of biologically active molecules. These compounds showed promising antibacterial activities (Holla et al., 2003).
  • Kovalenko et al. (2012) synthesized novel compounds with thiazole and thiadiazole fragments, which demonstrated considerable cytotoxicity and anticancer activity against various cancer cell lines (Kovalenko et al., 2012).

properties

IUPAC Name

N-cyclohexyl-2-[8-(4-fluorophenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22FN5O3/c20-13-6-8-15(9-7-13)23-10-11-24-17(27)18(28)25(22-19(23)24)12-16(26)21-14-4-2-1-3-5-14/h6-9,14H,1-5,10-12H2,(H,21,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZBRWVFTZBKQZPP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)NC(=O)CN2C(=O)C(=O)N3CCN(C3=N2)C4=CC=C(C=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22FN5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

387.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-cyclohexyl-2-(8-(4-fluorophenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.